Cas no 1064137-02-5 (3-(Bromomethyl)-2-(2-chlorophenyl)-5-fluoroquinoxaline)

• Product Name: 3-(Bromomethyl)-2-(2-chlorophenyl)-5-fluoroquinoxaline
• CAS No: 1064137-02-5
• MF: C₁₅H₉BrClFN₂
• MW: 351.600764989853
• CID: 1092821
• PubChem ID: 57556158
• Update Time: 2025-07-18

3-(Bromomethyl)-2-(2-chlorophenyl)-5-fluoroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(2-chlorophenyl)-5-fluoroquinoxaline
• SCHEMBL1598069
• 1064137-02-5

• Inchi： 1S/C15H9BrClFN2/c16-8-13-14(9-4-1-2-5-10(9)17)19-12-7-3-6-11(18)15(12)20-13/h1-7H,8H2
• InChI Key： HLVTXAGSUGNALS-UHFFFAOYSA-N
• SMILES： BrCC1C(C2C=CC=CC=2Cl)=NC2C=CC=C(C=2N=1)F

Computed Properties

• Exact Mass: 349.96217g/mol
• Monoisotopic Mass: 349.96217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3-(Bromomethyl)-2-(2-chlorophenyl)-5-fluoroquinoxaline

Introduction to 3-(Bromomethyl)-2-(2-chlorophenyl)-5-fluoroquinoxaline (CAS No. 1064137-02-5)

3-(Bromomethyl)-2-(2-chlorophenyl)-5-fluoroquinoxaline (CAS No. 1064137-02-5) is a highly versatile and significant compound in the field of pharmaceutical chemistry. This heterocyclic aromatic molecule has garnered considerable attention due to its unique structural features and potential applications in drug discovery and development. The presence of both bromomethyl and fluoro substituents makes it a valuable intermediate for synthesizing a wide range of bioactive molecules.

The compound's structure consists of a quinoxaline core, which is a fused bicyclic system containing nitrogen atoms. This core is particularly interesting because it serves as a scaffold for numerous pharmacophores, making it an attractive candidate for medicinal chemistry investigations. The bromomethyl group at the 3-position provides a reactive site for further functionalization, while the 5-fluoro substituent introduces electronic and steric effects that can influence the compound's biological activity.

In recent years, there has been growing interest in the development of novel quinoxaline derivatives as potential therapeutic agents. These derivatives have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The specific combination of substituents in 3-(Bromomethyl)-2-(2-chlorophenyl)-5-fluoroquinoxaline makes it a particularly interesting candidate for further exploration.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The bromomethyl group can be easily transformed into other functional groups through various chemical reactions, such as nucleophilic substitution or addition reactions. This reactivity allows chemists to tailor the structure of the molecule to target specific biological pathways or improve pharmacokinetic properties.

The 5-fluoro substituent in the quinoxaline ring also plays a crucial role in determining the compound's biological activity. Fluorine atoms are known to enhance metabolic stability and binding affinity, making them valuable in drug design. The presence of this fluorine atom in 3-(Bromomethyl)-2-(2-chlorophenyl)-5-fluoroquinoxaline suggests that it may exhibit enhanced efficacy compared to its non-fluorinated counterparts.

Recent studies have demonstrated the potential of quinoxaline derivatives as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The structural features of 3-(Bromomethyl)-2-(2-chlorophenyl)-5-fluoroquinoxaline, including the bromomethyl group and the fluoro substituent, make it an excellent candidate for developing such inhibitors. These derivatives have shown promising results in preclinical studies, highlighting their potential as lead compounds for further optimization.

In addition to their applications in oncology, quinoxaline derivatives have also been explored for their anti-inflammatory properties. Several studies have indicated that these compounds can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique structural features of 3-(Bromomethyl)-2-(2-chlorophenyl)-5-fluoroquinoxaline may contribute to its ability to interact with these enzymes and exert anti-inflammatory effects.

The synthesis of 3-(Bromomethyl)-2-(2-chlorophenyl)-5-fluoroquinoxaline involves several key steps that highlight its synthetic utility. The bromomethyl group can be introduced through a halogen-metal exchange reaction followed by methylation, while the fluoro substituent can be incorporated via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies provide chemists with multiple pathways to functionalize the quinoxaline core and develop novel derivatives.

The compound's reactivity also makes it suitable for exploring new synthetic methodologies. For instance, transition metal-catalyzed reactions can be employed to introduce additional functional groups or modify existing ones. These advanced synthetic techniques are essential for developing complex molecules with optimized biological properties.

The use of computational methods has also been instrumental in understanding the structure-activity relationships (SAR) of quinoxaline derivatives like 3-(Bromomethyl)-2-(2-chlorophenyl)-5-fluoroquinoxaline. Molecular modeling studies can predict how different substituents affect the compound's binding affinity and pharmacokinetic properties. These predictions guide experimental efforts and help chemists design more effective drug candidates.

In conclusion, 3-(Bromomethyl)-2-(2-chlorophenyl)-5-fluoroquinoxaline (CAS No. 1064137-02-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an excellent starting point for designing novel bioactive molecules with applications in various therapeutic areas. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.